Cas no 359901-45-4 (8-(butylamino)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(butylamino)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 359901-45-4
• MF: C₁₉H₂₅N₅O₂
• MW: 355.434103727341
• CID: 5871053
• PubChem ID: 3144908
• Update Time: 2025-07-09

8-(butylamino)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(butylamino)-1,3-dimethyl-7-(3-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 8-(butylamino)-3,7-dihydro-1,3-dimethyl-7-[(3-methylphenyl)methyl]-
• 8-(butylamino)-1,3-dimethyl-7-(3-methylbenzyl)-1H-purine-2,6(3H,7H)-dione
• 8-(butylamino)-1,3-dimethyl-7-[(3-methylphenyl)methyl]purine-2,6-dione
• CCG-290557
• Z57664518
• AKOS000721825
• SR-01000481351-1
• F0886-0058
• 359901-45-4
• SR-01000481351
• 8-(butylamino)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C19H25N5O2/c1-5-6-10-20-18-21-16-15(17(25)23(4)19(26)22(16)3)24(18)12-14-9-7-8-13(2)11-14/h7-9,11H,5-6,10,12H2,1-4H3,(H,20,21)
• InChI Key： GMBFEAPRQJVJHI-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C2=C(N(C)C(=O)N(C)C2=O)N=C1NCCCC

Computed Properties

• Exact Mass: 355.20082506g/mol
• Monoisotopic Mass: 355.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 551.4±60.0 °C(Predicted)
• pka: 1.71±0.20(Predicted)

Additional information on 8-(butylamino)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

8-(Butylamino)-1,3-Dimethyl-7-(3-Methylphenyl)Methyl-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione: A Comprehensive Overview

The compound with CAS No 359901-45-4, known as 8-(butylamino)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, is a complex organic molecule with significant potential in various fields of research and application. This compound belongs to the purine dione class of heterocyclic compounds, which are widely studied for their diverse biological activities and structural versatility. The molecule's structure is characterized by a purine ring system with multiple substituents, including a butylamino group at position 8 and a methyl group at position 7 attached to a 3-methylphenyl moiety. These structural features contribute to its unique pharmacological properties and make it a subject of interest in contemporary scientific research.

Recent studies have highlighted the purine dione framework as a promising scaffold for drug discovery. The 8-(butylamino) substituent in this compound is particularly notable for its potential role in modulating the molecule's pharmacokinetic properties. Research indicates that such aminoalkyl groups can enhance solubility and bioavailability, making them attractive for therapeutic applications. Additionally, the 7-(3-methylphenyl)methyl group introduces aromaticity into the molecule, which can influence its interactions with biological targets such as enzymes or receptors.

The 2,3,6,7-tetrahydro-1H-purine core of this compound is another critical feature that contributes to its stability and reactivity. This partially saturated purine ring system is known to exhibit unique electronic properties due to the conjugation between nitrogen atoms and adjacent carbons. Such characteristics make it a valuable component in the design of bioactive molecules. Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for constructing this core structure with high efficiency and precision.

One of the most intriguing aspects of this compound is its potential biological activity. Early studies suggest that 8-(butylamino)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione may exhibit anti-inflammatory and antioxidant properties. These findings are supported by in vitro assays that demonstrate its ability to inhibit pro-inflammatory cytokines and scavenge free radicals. Furthermore, preliminary results from animal models indicate that this compound may possess neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's or Parkinson's.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the purine ring system through condensation reactions and subsequent functionalization with substituents such as the butylamino and methyl groups. Researchers have also explored green chemistry approaches to minimize waste and improve sustainability during the synthesis process.

In terms of applications beyond drug discovery, this compound has shown promise in materials science. Its aromaticity and heterocyclic structure make it a potential candidate for use in organic electronics or as a building block for advanced materials. For instance, studies have explored its use in constructing self-assembled monolayers or as an active component in organic photovoltaic devices.

Despite its potential benefits, further research is needed to fully understand the biological activity and mechanism of action of this compound. Ongoing studies aim to elucidate its interaction with cellular pathways and identify potential off-target effects that could influence its therapeutic utility. Additionally, preclinical trials are being conducted to evaluate its safety profile and efficacy in animal models.

In conclusion,8-(butylamino)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,dione (CAS No 359901-45-) represents a fascinating example of how structural complexity can lead to diverse functional properties. With ongoing advancements in chemical synthesis and biological research,this compound holds significant potential for contributing to both medical treatments and materials innovation.